Cas no 2097967-27-4 (methyl 2-(3-cyclobutyl-5-hydroxy-1H-pyrazol-1-yl)acetate)

• Product name: methyl 2-(3-cyclobutyl-5-hydroxy-1H-pyrazol-1-yl)acetate
• CAS No: 2097967-27-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5723537
• PubChem ID: 121214239

methyl 2-(3-cyclobutyl-5-hydroxy-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• F2198-6201
• methyl 2-(3-cyclobutyl-5-hydroxy-1H-pyrazol-1-yl)acetate
• 2097967-27-4
• AKOS026724738
• methyl 2-(5-cyclobutyl-3-oxo-1H-pyrazol-2-yl)acetate
• 1H-Pyrazole-1-acetic acid, 3-cyclobutyl-5-hydroxy-, methyl ester

• Inchi： 1S/C10H14N2O3/c1-15-10(14)6-12-9(13)5-8(11-12)7-3-2-4-7/h5,7,11H,2-4,6H2,1H3
• InChI Key： BXVABUHSBCCCLX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CCC2)NN1CC(=O)OC

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 374.7±37.0 °C(Predicted)
• pka: 8.21±0.50(Predicted)